Cas no 1823822-17-8 (tert-Butyl (3-bromo-2-nitrophenyl)carbamate)

• Product Name: tert-Butyl (3-bromo-2-nitrophenyl)carbamate
• CAS No: 1823822-17-8
• MF: C₁₁H₁₃BrN₂O₄
• MW: 317.135922193527
• CID: 5699626
• PubChem ID: 73554562
• Update Time: 2025-06-09

tert-Butyl (3-bromo-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1823822-17-8
• EN300-12711365
• tert-Butyl(3-bromo-2-nitrophenyl)carbamate
• TERT-BUTYL N-(3-BROMO-2-NITROPHENYL)CARBAMATE
• tert-Butyl (3-bromo-2-nitrophenyl)carbamate
• Carbamic acid, N-(3-bromo-2-nitrophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-6-4-5-7(12)9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： CSQGDSDMGMCAPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.00587g/mol
• Monoisotopic Mass: 316.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 319.8±32.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-Butyl (3-bromo-2-nitrophenyl)carbamate

Introduction to tert-Butyl (3-bromo-2-nitrophenyl)carbamate (CAS No. 1823822-17-8)

tert-Butyl (3-bromo-2-nitrophenyl)carbamate (CAS No. 1823822-17-8) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel pharmaceuticals and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-Butyl (3-bromo-2-nitrophenyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a 3-bromo-2-nitrophenyl group. This combination of functional groups imparts unique reactivity and stability properties, making it a valuable building block in synthetic chemistry.

Recent research has highlighted the importance of tert-Butyl (3-bromo-2-nitrophenyl)carbamate in the development of targeted therapies. For instance, studies have shown that this compound can serve as a precursor for the synthesis of inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for kinases, which play crucial roles in signal transduction and are implicated in various cancers and inflammatory diseases.

In addition to its role in drug discovery, tert-Butyl (3-bromo-2-nitrophenyl)carbamate has been explored for its potential in the synthesis of fluorescent probes and imaging agents. The presence of the nitro group and bromine atom allows for the introduction of additional functional groups that can enhance the compound's photophysical properties, making it suitable for use in bioimaging applications.

The synthetic versatility of tert-Butyl (3-bromo-2-nitrophenyl)carbamate is further demonstrated by its use as an intermediate in the preparation of complex organic molecules. Its reactivity can be fine-tuned through various chemical transformations, such as nucleophilic substitution reactions and coupling reactions, enabling the construction of diverse molecular architectures.

In terms of safety and handling, it is important to note that while tert-Butyl (3-bromo-2-nitrophenyl)carbamate is not classified as a hazardous material, standard laboratory safety protocols should be followed during its use. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks.

The environmental impact of tert-Butyl (3-bromo-2-nitrophenyl)carbamate is another important consideration. Efforts should be made to ensure that waste generated from its synthesis and use is disposed of responsibly, following local regulations and guidelines for chemical waste management.

In conclusion, tert-Butyl (3-bromo-2-nitrophenyl)carbamate (CAS No. 1823822-17-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and bioimaging. Its unique structural features and reactivity make it an essential tool for researchers working on the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.